molecular formula C21H20N2O6S B13397353 (2,5-Dioxopyrrolidin-1-yl) 2-(phenylmethoxycarbonylamino)-3-phenylsulfanylpropanoate

(2,5-Dioxopyrrolidin-1-yl) 2-(phenylmethoxycarbonylamino)-3-phenylsulfanylpropanoate

Cat. No.: B13397353
M. Wt: 428.5 g/mol
InChI Key: VSLRVFRDBZJFLF-UHFFFAOYSA-N
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Description

(2,5-Dioxopyrrolidin-1-yl) 2-(phenylmethoxycarbonylamino)-3-phenylsulfanylpropanoate is a complex organic compound with a molecular formula of C15H16N2O6. This compound is known for its unique structure, which includes a pyrrolidinone ring and a phenylsulfanyl group. It has various applications in scientific research, particularly in the fields of chemistry and biology.

Properties

Molecular Formula

C21H20N2O6S

Molecular Weight

428.5 g/mol

IUPAC Name

(2,5-dioxopyrrolidin-1-yl) 2-(phenylmethoxycarbonylamino)-3-phenylsulfanylpropanoate

InChI

InChI=1S/C21H20N2O6S/c24-18-11-12-19(25)23(18)29-20(26)17(14-30-16-9-5-2-6-10-16)22-21(27)28-13-15-7-3-1-4-8-15/h1-10,17H,11-14H2,(H,22,27)

InChI Key

VSLRVFRDBZJFLF-UHFFFAOYSA-N

Canonical SMILES

C1CC(=O)N(C1=O)OC(=O)C(CSC2=CC=CC=C2)NC(=O)OCC3=CC=CC=C3

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,5-Dioxopyrrolidin-1-yl) 2-(phenylmethoxycarbonylamino)-3-phenylsulfanylpropanoate typically involves the reaction of N-hydroxysuccinimide with N-carbobenzoxyalanine . The reaction is carried out under controlled conditions to ensure the formation of the desired product. The reaction conditions often include the use of organic solvents and catalysts to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound involves scaling up the laboratory synthesis methods. The process is optimized to increase yield and purity while minimizing costs and environmental impact. Advanced techniques such as continuous flow reactors and automated synthesis systems are employed to achieve efficient production.

Chemical Reactions Analysis

Types of Reactions

(2,5-Dioxopyrrolidin-1-yl) 2-(phenylmethoxycarbonylamino)-3-phenylsulfanylpropanoate undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

    Reduction: Reduction reactions can modify the functional groups present in the compound.

    Substitution: The phenylsulfanyl group can be substituted with other groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

(2,5-Dioxopyrrolidin-1-yl) 2-(phenylmethoxycarbonylamino)-3-phenylsulfanylpropanoate has several applications in scientific research:

    Chemistry: It is used as a reagent in organic synthesis to create complex molecules.

    Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

    Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug precursor.

    Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (2,5-Dioxopyrrolidin-1-yl) 2-(phenylmethoxycarbonylamino)-3-phenylsulfanylpropanoate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

Uniqueness

What sets (2,5-Dioxopyrrolidin-1-yl) 2-(phenylmethoxycarbonylamino)-3-phenylsulfanylpropanoate apart is its unique combination of functional groups, which confer specific chemical and biological properties. This makes it a valuable compound for various research and industrial applications.

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